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Compound of Interest

Compound Name: Resorthiomycin

Cat. No.: B15564951

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Resorthiomycin is a novel antitumor antibiotic isolated from the fermentation broth of

Streptomyces collinus. Structurally, it is 6-acetyl-4-(3-hydroxybutyl)-2-methyl-5-

methylthioresorcinol.[1] Early in vitro studies have demonstrated its cytotoxic and anti-

proliferative activities against various cancer cell lines. The primary mechanism of action

appears to be the perturbation of the plasma membrane, which leads to the inhibition of

essential cellular transport processes. This document provides detailed application notes and

protocols for a range of in vitro assays to evaluate the biological activity of resorthiomycin.

Quantitative Data Summary
The following table summarizes the available quantitative data for the in vitro effects of

resorthiomycin.
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Assay Type Cell Line Parameter Value Reference

Cytotoxicity
Mouse Leukemia

L5178Y
IC50 15.5 µg/mL [2]

Drug Potentiation
Chinese Hamster

V79

Vincristine

Cytotoxicity

>3-fold increase

with 40 µg/mL

Resorthiomycin

Drug Potentiation
Chinese Hamster

V79

Actinomycin D

Cytotoxicity

>3-fold increase

with 40 µg/mL

Resorthiomycin

Drug Uptake
Chinese Hamster

V79

[3H]Actinomycin

D Uptake

2-fold increase

with 40 µg/mL

Resorthiomycin

(2h incubation)

Nucleotide

Incorporation

Mouse Leukemia

L5178Y

[3H]Thymidine

Incorporation

Dose-dependent

inhibition (5 - 40

µg/mL)

Nucleotide

Incorporation

Mouse Leukemia

L5178Y

[3H]Uridine

Incorporation

Dose-dependent

inhibition (5 - 40

µg/mL)

Mechanism of Action: Membrane Perturbation
Resorthiomycin's primary mode of action is believed to be the disruption of plasma membrane

function. This disruption leads to the inhibition of membrane transport processes for essential

molecules.
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Preparation

Assay

Data Analysis

Culture Cells

Seed Cells in 96-well Plate

Prepare Resorthiomycin
Serial Dilutions

Add Resorthiomycin Dilutions

Incubate (e.g., 48-72h)

Add MTT Reagent

Incubate (2-4h)

Add Solubilization Solution

Read Absorbance (570 nm)

Calculate % Cell Viability

Determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

